molecular formula C17H17N3O2 B8761042 2-Methoxy-N-(4-methoxyphenyl)-N-methylquinazolin-4-amine CAS No. 827030-82-0

2-Methoxy-N-(4-methoxyphenyl)-N-methylquinazolin-4-amine

Cat. No.: B8761042
CAS No.: 827030-82-0
M. Wt: 295.34 g/mol
InChI Key: NZPYZRZUALMAPI-UHFFFAOYSA-N
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Description

2-Methoxy-N-(4-methoxyphenyl)-N-methylquinazolin-4-amine is a useful research compound. Its molecular formula is C17H17N3O2 and its molecular weight is 295.34 g/mol. The purity is usually 95%.
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Properties

CAS No.

827030-82-0

Molecular Formula

C17H17N3O2

Molecular Weight

295.34 g/mol

IUPAC Name

2-methoxy-N-(4-methoxyphenyl)-N-methylquinazolin-4-amine

InChI

InChI=1S/C17H17N3O2/c1-20(12-8-10-13(21-2)11-9-12)16-14-6-4-5-7-15(14)18-17(19-16)22-3/h4-11H,1-3H3

InChI Key

NZPYZRZUALMAPI-UHFFFAOYSA-N

Canonical SMILES

CN(C1=CC=C(C=C1)OC)C2=NC(=NC3=CC=CC=C32)OC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

To a solution of (2-chloro-quinazolin-4-yl)-(4-methoxy-phenyl)-methyl-amine (50 mg, 0.167 mmol) in 2 ml methanol was added sodium methoxide (500 μl, 25% by wt. in methanol). The solution was stirred at 80° C. for 1 h, and it was diluted with 50 ml ethylacetate. The solution was washed with water, dried and concentrated. The product was purified using small silica column and isolated as off white solid (22 mg, 54%). 1H NMR (CDCl3): 7.89 (d, J=8.4 Hz, 1H), 7.53 (ddd, J=8.7, 5.4 and 2.4 Hz, 1H), 7.19-7.14 (m, 2H), 6.99-6.93 (m, 2H), 6.90-6.85 (m, 2H), 4.14 (s, 3H), 3.86 (s, 3H), 3.64 (s, 3H).
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50 mg
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sodium methoxide
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2 mL
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50 mL
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Yield
54%

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